(E)-N,N-dimethyl-2-(1-methyl-4-nitrobenzotriazol-5-yl)ethenamine

• IUPAC Name: (E)-N,N-dimethyl-2-(1-methyl-4-nitrobenzotriazol-5-yl)ethenamine
• InChI: InChI=1S/C11H13N5O2/c1-14(2)7-6-8-4-5-9-10(11(8)16(17)18)12-13-15(9)3/h4-7H,1-3H3/b7-6+
• InChI Key: PHWVAURKJJEJNK-VOTSOKGWSA-N
• Canonical SMILES: CN1C2=C(C(=C(C=C2)C=CN(C)C)[N+](=O)[O-])N=N1
• Isomeric SMILES: CN1C2=C(C(=C(C=C2)/C=C/N(C)C)[N+](=O)[O-])N=N1
• Molecular Formula: C11H13N5O2
• Molecular Weight: 247.25 g/mol

Description

(E)-N,N-dimethyl-2-(1-methyl-4-nitrobenzotriazol-5-yl)ethenamine, also known as methyl-nitrobenzotriazole (MNB), is a synthetic, nitrogen-containing compound that has a wide range of applications in scientific research. It is an organic compound with a molecular weight of 241.25 g/mol and a melting point of 70-72°C. MNB is used in a variety of laboratory experiments, including those involving DNA synthesis, protein purification, and enzyme inhibition. Additionally, it is an important component in the synthesis of various drugs and pharmaceuticals.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been studied in the context of synthesizing benzotriazole derivatives, contributing to the understanding of chemical properties and reactions involving nitrobenzotriazole and its derivatives (Kamel, Sherif, & Kamel, 1964).

Application in Organic Synthesis

• Research has shown the potential use of related compounds in microwave-assisted one-pot synthesis of 7-Dimethylamino-4-Aryl-2- methylamino-3-nitro-4H-chromenes, highlighting the compound’s role in organic synthesis and pharmaceutical applications (Nagaraju, Padmaja, & Reddy, 2019).

Pharmacology and Biological Activity

• Similar compounds have been synthesized for studying their cytotoxic activity against certain cancer cell lines, indicating the relevance of this class of compounds in medicinal chemistry and cancer research (Jasztold-Howorko et al., 2005).

Application in Material Science

• Research into related compounds like N,N-Dimethylamino derivatives has led to the development of new organic binary solids for nonlinear optical (NLO) applications, demonstrating the compound's utility in material science and optics (Draguta et al., 2015).

Role in Chemical Reactions and Transformations

• Studies on analogs have explored their role in reactions like alkylation, providing insights into chemical reactivity and synthesis methodologies (Ohara, Akiba, & Inamoto, 1983).

Large-Scale Synthesis Applications

• The compound's class has been utilized in the development of processes for large-scale synthesis of chemical entities, indicating its importance in industrial chemistry and drug development (Kucerovy et al., 1997).

Neurochemical Pharmacology

• Research has been conducted on psychoactive substituted N-benzylphenethylamines, which are structurally similar, to understand their mechanisms of action, highlighting the compound's relevance in neuropharmacology (Eshleman et al., 2018).